Cas no 1261924-67-7 (3-(Thiophen-3-YL)isonicotinic acid)

• Product Name: 3-(Thiophen-3-YL)isonicotinic acid
• CAS No: 1261924-67-7
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD18316716
• CID: 2763833
• PubChem ID: 53222496
• Update Time: 2025-06-09

3-(Thiophen-3-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophen-3-yl)Isonicotinic acid, 95%
• AKOS015157391
• DTXSID60686905
• 3-(THIOPHEN-3-YL)ISONICOTINIC ACID
• 3-(Thiophen-3-yl)pyridine-4-carboxylic acid
• 1261924-67-7
• MFCD18316716
• 3-(Thiophen-3-YL)isonicotinic acid

• MDL： MFCD18316716
• Inchi： 1S/C10H7NO2S/c12-10(13)8-1-3-11-5-9(8)7-2-4-14-6-7/h1-6H,(H,12,13)
• InChI Key： YJIHRLRZLCBGCF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 205.01974964Da
• Monoisotopic Mass: 205.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(Thiophen-3-YL)isonicotinic acid

Introduction to 3-(Thiophen-3-YL)Isonicotinic acid (CAS No: 1261924-67-7)

3-(Thiophen-3-YL)Isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261924-67-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound combines a thiophene ring with an isonicotinic acid moiety, creating a molecular framework that is both intriguing and synthetically accessible. Its relevance in contemporary research stems from its ability to serve as a versatile scaffold for the development of novel therapeutic agents.

The structural composition of 3-(Thiophen-3-YL)Isonicotinic acid encompasses a benzothiophene core, which is appended with an isonicotinic acid side chain. This configuration imparts distinct electronic and steric properties to the molecule, making it a promising candidate for various pharmacological interventions. The presence of the thiophene ring, known for its aromatic stability and biological activity, enhances the compound's potential as an intermediate in drug synthesis. Furthermore, the isonicotinic acid component suggests possible interactions with biological targets such as enzymes and receptors, which are critical in modulating physiological processes.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds due to their diverse biological activities and synthetic flexibility. 3-(Thiophen-3-YL)Isonicotinic acid exemplifies this trend, as it has been explored in several research studies for its potential therapeutic applications. One notable area of investigation has been its role in developing antimicrobial agents. The combination of the thiophene and isonicotinic acid moieties may contribute to enhanced binding affinity with bacterial enzymes, thereby inhibiting pathogenic growth. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against certain resistant bacterial strains.

The synthetic pathways for 3-(Thiophen-3-YL)Isonicotinic acid have also been a subject of extensive research. The synthesis typically involves functionalization of the thiophene ring followed by coupling with an isonicotinic acid precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication in organic synthesis methodologies within the pharmaceutical sector.

Beyond antimicrobial applications, 3-(Thiophen-3-YL)Isonicotinic acid has shown potential in other therapeutic domains. Its structural features make it a viable candidate for developing compounds that target neurological disorders. The thiophene ring's ability to interact with neurotransmitter receptors suggests that modifications of this scaffold could lead to novel treatments for conditions such as epilepsy and Alzheimer's disease. Additionally, the isonicotinic acid moiety has been explored for its anti-inflammatory properties, making this compound a multifaceted tool in drug discovery.

The integration of computational chemistry and molecular modeling has further accelerated the exploration of 3-(Thiophen-3-YL)Isonicotinic acid. By leveraging computational methods, researchers can predict the compound's interactions with biological targets with high precision. This approach not only saves time but also allows for the rapid screening of numerous derivatives to identify those with optimal pharmacological profiles. Such advancements underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in modern drug development.

In conclusion, 3-(Thiophen-3-YL)Isonicotinic acid represents a compelling example of how structural innovation can lead to significant advancements in pharmaceutical research. Its unique combination of chemical properties and synthetic accessibility positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its role in drug development will expand further, contributing to improvements in human health and well-being.